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Compound of Interest

Compound Name: Dodecane-d26

Cat. No.: B105161 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation of stock solutions of

Dodecane-d26 (Perdeuterated dodecane). Dodecane-d26 is a stable, isotopically labeled

analog of dodecane, commonly used as an internal standard or tracer for quantitative analysis

in techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Gas

Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass

Spectrometry (LC-MS).[1] Accurate preparation of stock solutions is critical for obtaining

reliable and reproducible experimental results. This guide outlines the necessary materials,

safety precautions, and a step-by-step methodology for preparing Dodecane-d26 stock

solutions.

Physicochemical and Safety Data
Dodecane-d26 is a colorless liquid that is stable under recommended storage conditions.[2] It

is a non-polar compound, making it practically insoluble in water but soluble in many organic

solvents.[3] Key properties and safety information are summarized below.

Table 1: Properties of Dodecane-d26
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Property Value References

Chemical Formula CD₃(CD₂)₁₀CD₃ [4]

Molecular Weight 196.50 g/mol [4]

CAS Number 16416-30-1

Appearance Colorless liquid oil

Density 0.864 g/mL at 25 °C

Melting Point -9.6 °C

Boiling Point 215-217 °C

Flash Point 71 °C (159.8 °F) - closed cup

Solubility

Insoluble in water. Soluble in

non-polar solvents (hexane,

toluene) and DMSO.

Storage

Pure form: -20°C (3 years). In

solvent: -80°C (6 months),

-20°C (1 month).

Safety Precautions:

Handling: Work in a well-ventilated area or a chemical fume hood. Wear appropriate

Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-

resistant gloves.

Fire Safety: Dodecane-d26 is a combustible liquid. Keep away from heat, sparks, open

flames, and other ignition sources. Use explosion-proof equipment and take precautionary

measures against static discharge.

Incompatibilities: Avoid contact with strong oxidizing agents.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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The overall process for preparing a Dodecane-d26 stock solution follows a logical sequence of

calculation, weighing, dissolution, and final storage.
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Caption: Workflow for Dodecane-d26 stock solution preparation.

Experimental Protocol
This protocol provides a detailed method for preparing a stock solution of Dodecane-d26. An

example is given for a 10 mM solution in an appropriate organic solvent (e.g., isooctane,

chloroform, or DMSO).

Materials and Equipment:

Dodecane-d26 (CAS: 16416-30-1)

High-purity solvent (e.g., DMSO, Chloroform-d, Hexane)

Class A volumetric flasks

Calibrated micropipettes and tips

Analytical balance (readable to at least 0.1 mg)

Glass vials with PTFE-lined caps

Vortex mixer or sonicator

PPE (safety glasses, gloves, lab coat)

Protocol Steps:

Part A: Pre-Preparation Calculations

Calculate Mass from Molarity: Determine the mass of Dodecane-d26 required for your

desired concentration and volume using the formula:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Example for 10 mL of a 10 mM solution: Mass (g) = 0.010 mol/L × 0.010 L × 196.50 g/mol

= 0.01965 g (or 19.65 mg)
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Calculate Volume from Mass (for liquid transfer): Use the density to determine the volume of

Dodecane-d26 to pipette.

Volume (µL) = Mass (mg) / Density (mg/µL)

Note: 1 g/mL = 1 mg/µL

Example using the mass calculated above: Volume (µL) = 19.65 mg / 0.864 mg/µL = 22.74

µL

Part B: Stock Solution Preparation (Example: 10 mL of 10 mM Solution)

Preparation: Allow the Dodecane-d26 vial and the chosen solvent to equilibrate to ambient

temperature. Ensure all glassware is clean and dry. To minimize water contamination,

especially with hygroscopic solvents like DMSO, oven-dry glassware and handle solvents

under an inert atmosphere (e.g., nitrogen or argon).

Weighing:

Place a clean, dry glass vial on the analytical balance and tare it.

Using a calibrated micropipette, carefully transfer the calculated volume (e.g., 22.74 µL) of

Dodecane-d26 into the vial.

Record the exact mass of the Dodecane-d26 added. This mass should be used for the

final, precise concentration calculation.

Dissolution:

Add approximately 7-8 mL of the selected solvent to the vial containing the Dodecane-
d26.

Cap the vial and vortex thoroughly. If needed, use a sonicator to ensure complete

dissolution.

Final Volume Adjustment:

Quantitatively transfer the contents of the vial into a 10 mL Class A volumetric flask.
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Rinse the vial 2-3 times with a small amount of the solvent, transferring the rinsate into the

volumetric flask each time to ensure all the Dodecane-d26 is transferred.

Carefully add the solvent to the flask until the bottom of the meniscus touches the

calibration mark.

Homogenization:

Cap the volumetric flask securely and invert it 15-20 times to ensure the solution is

completely homogeneous.

Part C: Storage and Handling

Transfer and Labeling: Aliquot the final stock solution into smaller, clearly labeled vials with

PTFE-lined caps. Label with the compound name (Dodecane-d26), the exact concentration,

the solvent used, and the preparation date.

Storage: Store the stock solution vials upright in a tightly sealed container. For long-term

stability, store at -80°C (stable for up to 6 months) or -20°C (stable for up to 1 month).

Usage: When using the solution, allow it to thaw completely and equilibrate to room

temperature before opening. Vortex briefly to ensure homogeneity before use. Avoid

repeated freeze-thaw cycles, which can degrade the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105161#protocol-for-preparing-dodecane-d26-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b105161#protocol-for-preparing-dodecane-d26-stock-solutions
https://www.benchchem.com/product/b105161#protocol-for-preparing-dodecane-d26-stock-solutions
https://www.benchchem.com/product/b105161#protocol-for-preparing-dodecane-d26-stock-solutions
https://www.benchchem.com/product/b105161#protocol-for-preparing-dodecane-d26-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105161?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

